Cas no 154677-96-0 (1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel-)

1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel- structure
154677-96-0 structure
Product Name:1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel-
CAS No:154677-96-0
MF:C20H24O5
MW:344.401566505432
CID:156190
PubChem ID:169883
Update Time:2025-04-19

1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (2R,3S)-rel-
    • 1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutan-1-one
    • (2R,3S)-1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutan-1-one
    • (R*,S*)-1,4-Bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-1-butanone
    • 1-Butanone, 1,4-bis(4-hydroxy-3-methoxyphenyl)-2,3-dimethyl-, (R*,S*)-
    • Cinnamophilin
    • DTXSID80935043
    • 154677-96-0
    • CHEMBL3638037
    • Inchi: 1S/C20H24O5/c1-12(9-14-5-7-16(21)18(10-14)24-3)13(2)20(23)15-6-8-17(22)19(11-15)25-4/h5-8,10-13,21-22H,9H2,1-4H3/t12-,13+/m0/s1
    • InChI Key: FPJCOLPRFZWPHM-QWHCGFSZSA-N
    • SMILES: O=C(C1C=CC(=C(C=1)OC)O)[C@H](C)[C@@H](C)CC1C=CC(=C(C=1)OC)O

Computed Properties

  • Exact Mass: 344.162
  • Monoisotopic Mass: 344.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.174
  • Boiling Point: 541.1°Cat760mmHg
  • Flash Point: 190.4°C
  • Refractive Index: 1.57
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